Cas no 777887-83-9 (3-(Azetidin-2-yl)-1h-indole)

• Product Name: 3-(Azetidin-2-yl)-1h-indole
• CAS No: 777887-83-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5736977
• PubChem ID: 55255933
• Update Time: 2023-11-10

3-(Azetidin-2-yl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(2-azetidinyl)-
• AKOS006295065
• 3-(azetidin-2-yl)-1H-indole
• 777887-83-9
• EN300-1297110
• 3-(Azetidin-2-yl)-1h-indole

• Inchi： 1S/C11H12N2/c1-2-4-10-8(3-1)9(7-13-10)11-5-6-12-11/h1-4,7,11-13H,5-6H2
• InChI Key： JTFWDUUCHCANRF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2CCN2)=C1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 361.6±30.0 °C(Predicted)
• pka: 16.94±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles